N-4-biphenylyl-2-(2-methylphenoxy)acetamide

• IUPAC Name: 2-(2-methylphenoxy)-N-(4-phenylphenyl)acetamide
• InChI: InChI=1S/C21H19NO2/c1-16-7-5-6-10-20(16)24-15-21(23)22-19-13-11-18(12-14-19)17-8-3-2-4-9-17/h2-14H,15H2,1H3,(H,22,23)
• InChI Key: YFTWAAWKLHHRIB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC(=O)NC2=CC=C(C=C2)C3=CC=CC=C3
• Molecular Formula: C21H19NO2
• Molecular Weight: 317.4 g/mol

Description

N-4-biphenylyl-2-(2-methylphenoxy)acetamide, also known as BPMA, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. BPMA belongs to the class of nonsteroidal anti-inflammatory drugs (NSAIDs) and has been found to exhibit anti-inflammatory and analgesic properties. In

Mechanism of Action

N-4-biphenylyl-2-(2-methylphenoxy)acetamide acts as a non-selective inhibitor of the COX enzyme, which is responsible for the production of prostaglandins. Prostaglandins are lipid mediators that play a key role in the inflammatory response and pain sensation. By inhibiting the COX enzyme, N-4-biphenylyl-2-(2-methylphenoxy)acetamide reduces the production of prostaglandins, leading to a decrease in inflammation and pain.
Biochemical and Physiological Effects:
N-4-biphenylyl-2-(2-methylphenoxy)acetamide has been shown to exhibit anti-inflammatory and analgesic effects in various animal models of inflammation and pain. Studies have also reported that N-4-biphenylyl-2-(2-methylphenoxy)acetamide has a good safety profile and does not cause any significant adverse effects on the liver, kidney, or gastrointestinal tract.

Advantages and Limitations for Lab Experiments

N-4-biphenylyl-2-(2-methylphenoxy)acetamide has several advantages for lab experiments, including its ease of synthesis, good safety profile, and potent anti-inflammatory and analgesic effects. However, one limitation of N-4-biphenylyl-2-(2-methylphenoxy)acetamide is its non-selective inhibition of the COX enzyme, which can lead to unwanted side effects such as gastrointestinal bleeding and renal dysfunction.

Future Directions

Future studies on N-4-biphenylyl-2-(2-methylphenoxy)acetamide should focus on its potential therapeutic applications in various diseases, including cancer, arthritis, and neurodegenerative disorders. Additionally, research should be conducted to develop more selective COX inhibitors that can reduce the risk of adverse effects associated with non-selective COX inhibition. Finally, the development of drug delivery systems that can improve the bioavailability and target specificity of N-4-biphenylyl-2-(2-methylphenoxy)acetamide should also be explored.

Synthesis Methods

N-4-biphenylyl-2-(2-methylphenoxy)acetamide can be synthesized by the reaction of 2-methylphenol with 4-bromobiphenyl in the presence of a base, followed by the reaction of the resulting intermediate with chloroacetyl chloride and sodium hydroxide. The final product is obtained after purification by recrystallization.

Scientific Research Applications

N-4-biphenylyl-2-(2-methylphenoxy)acetamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, arthritis, and neurodegenerative disorders. Studies have shown that N-4-biphenylyl-2-(2-methylphenoxy)acetamide exhibits anti-inflammatory and analgesic effects by inhibiting the cyclooxygenase (COX) enzyme, which is responsible for the production of prostaglandins that cause inflammation and pain.